Cas no 7668-31-7 (3-(morpholin-4-yl)-1,2-benzothiazole 1,1-dioxide)
7668-31-7 structure
Product Name:3-(morpholin-4-yl)-1,2-benzothiazole 1,1-dioxide
CAS No:7668-31-7
MF:C11H12N2O3S
MW:252.289581298828
CID:982855
PubChem ID:433486
Update Time:2025-04-20
3-(morpholin-4-yl)-1,2-benzothiazole 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 3-(morpholin-4-yl)-1,2-benzothiazole 1,1-dioxide
- 3-morpholin-4-yl-1,2-benzothiazole 1,1-dioxide
- 3-morpholin-4-yl-benzo[d]isothiazole 1,1-dioxide
- AC1L8VIN
- HMS1634C16
- HMS2281B10
- NSC331996
- STK133996
- SureCN8437512
- SCHEMBL8437512
- ST51028717
- NCGC00033808-02
- CHEMBL1490412
- NSC-331996
- DTXSID50330905
- SR-01000430926-1
- Cambridge id 5315445
- CCG-150167
- HMS3450H12
- SR-01000430926
- SMR000009040
- MLS000033443
- 7668-31-7
- AKOS000420009
- AB00080343-01
-
- Inchi: 1S/C11H12N2O3S/c14-17(15)10-4-2-1-3-9(10)11(12-17)13-5-7-16-8-6-13/h1-4H,5-8H2
- InChI Key: DHVZVUVCWXRYTA-UHFFFAOYSA-N
- SMILES: S1(C2C=CC=CC=2C(=N1)N1CCOCC1)(=O)=O
Computed Properties
- Exact Mass: 252.05696
- Monoisotopic Mass: 252.057
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- Density: 1.51
- Boiling Point: 451.1°C at 760 mmHg
- Flash Point: 226.6°C
- Refractive Index: 1.691
- PSA: 59.5
- LogP: 0.92200
3-(morpholin-4-yl)-1,2-benzothiazole 1,1-dioxide Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
7668-31-7 (3-(morpholin-4-yl)-1,2-benzothiazole 1,1-dioxide) Related Products
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